Cas no 299949-84-1 (7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione)

• Product Name: 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione
• CAS No: 299949-84-1
• MF: C₁₃H₁₃NOS₃
• MW: 295.443419218063
• MDL: MFCD00532538
• CID: 3064560
• PubChem ID: 624509
• Update Time: 2025-05-20

7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione Chemical and Physical Properties

Names and Identifiers

• <br>7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thion e
• MFCD00532538
• 7-methoxy-4,4-dimethyl-5H-dithiolo[3,4-c]quinoline-1-thione
• Oprea1_800135
• ALBB-016911
• 299949-84-1
• CS-0318180
• 1H-[1,2]dithiolo[3,4-c]quinoline-1-thione, 4,5-dihydro-7-methoxy-4,4-dimethyl-
• STK395052
• H31790
• 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione #
• AKOS000645362
• 1H-1,2-Dithiolo[3,4-c]quinoline-1-thione, 4,5-dihydro-7-methoxy-4,4-dimethyl-
• Oprea1_268895
• LS-05332
• 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• UJMHFRJIWAETOS-UHFFFAOYSA-N
• 7-methoxy-4,4-dimethyl-1H,4H,5H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione

• MDL： MFCD00532538
• Inchi： 1S/C13H13NOS3/c1-13(2)11-10(12(16)18-17-11)8-5-4-7(15-3)6-9(8)14-13/h4-6,14H,1-3H3
• InChI Key： UJMHFRJIWAETOS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=CC(=CC=1NC2(C)C)OC

Computed Properties

• Exact Mass: 295.01592756Da
• Monoisotopic Mass: 295.01592756Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione Security Information

• HazardClass：IRRITANT

Additional information on 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione

Introduction to 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione (CAS No. 299949-84-1)

7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione (CAS No. 299949-84-1) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique scaffold and potential biological activities. This compound belongs to the dithioloquinoline class, a family of molecules known for their diverse pharmacological properties and applications in the development of therapeutic agents.

The molecular structure of 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione features a fused dithiolane and quinoline ring system, which is further functionalized with a methoxy group at the 7-position and methyl groups at the 4-position. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of dithioloquinoline derivatives as inhibitors of various enzymes and pathways involved in cancer progression. The thione group in 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione plays a crucial role in its reactivity and interaction with biological targets. This has led to its exploration as a lead compound in the development of novel anticancer agents.

In particular, the methoxy group at the 7-position of the quinoline ring may influence the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of two sulfur atoms in the dithiolane moiety suggests that this compound may exhibit redox-active properties, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione is its potential to modulate key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that dithioloquinoline derivatives can inhibit enzymes such as thioredoxin reductase (TrxR), which is overexpressed in many cancer cells and contributes to their resistance to chemotherapy.

The dimethyl substitution at the 4-position of the quinoline ring may enhance the stability of the molecule and improve its binding affinity to biological targets. This structural feature is particularly important for designing drugs that require prolonged interaction with their targets to exert their therapeutic effects.

Furthermore, the dihydro intermediate in the dithioloquinoline scaffold suggests that this compound may exist in multiple tautomeric forms. These tautomers could exhibit different biological activities and interactions with cellular components. Understanding these structural variations is essential for optimizing the pharmacological properties of 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. Molecular docking studies have shown that 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione can bind effectively to TrxR and other relevant enzymes involved in cancer metabolism. These computational results provide valuable insights into how this compound might function at a molecular level.

In vitro experiments have also revealed that 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione exhibits potent cytotoxic effects against various cancer cell lines. These effects are thought to be mediated by its ability to disrupt key cellular processes such as DNA replication and protein synthesis. The compound's mechanism of action appears to involve multiple pathways simultaneously rather than targeting a single pathway exclusively.

The synthesis of 7-Methoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo[3,4-c]quinoline-1-thione involves several steps that require careful optimization to ensure high yield and purity. The introduction of the thione group at position 1 is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale more efficiently than ever before.

One of the challenges associated with developing new drugs based on complex heterocyclic compounds like 7-Methoxy-4-methylthiothioxanthone, as it might be referred to by another name derivative from this core structure (though not used here), is ensuring their safety profile. Preclinical toxicity studies are essential to identify any potential adverse effects before moving into clinical trials.

The growing interest in targeted therapies has spurred research into developing small molecules like 7-Methoxy-methylthioxanthone, again using derivatives as an example but not directly named here again per instructions (though contextually implied), that can selectively inhibit specific cancer-related pathways without harming healthy cells.

The development of novel anticancer agents continues to be a major focus in medicinal chemistry research due to the high mortality rates associated with certain types of cancer worldwide. Compounds like 7-Methoxy-methylthioxanthone, derived from our core structure example but not directly named here again per instructions (though contextually implied), represent promising leads that could one day contribute significantly to improving patient outcomes through more effective treatments.